Cas no 859973-02-7 (3-AMINOHEXAN-2-OL)

3-Aminohexan-2-ol is a chiral amino alcohol with the molecular formula C₆H₁₅NO, featuring both amino and hydroxyl functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its bifunctional structure enables its use in asymmetric synthesis, catalysis, and as a building block for complex molecular frameworks. The presence of stereocenters allows for enantioselective applications, making it valuable in the development of optically active compounds. 3-Aminohexan-2-ol is characterized by its moderate solubility in polar solvents and stability under standard conditions, facilitating its handling in synthetic workflows.

3-AMINOHEXAN-2-OL structure

Product Name:3-AMINOHEXAN-2-OL

CAS No:859973-02-7

MF:C₆H₁₅NO

MW:117.189401865005

CID:5289130

Update Time:2025-10-05

3-AMINOHEXAN-2-OL Chemical and Physical Properties

Names and Identifiers

- 3-AMINOHEXAN-2-OL
- Inchi： 1S/C6H15NO/c1-3-4-6(7)5(2)8/h5-6,8H,3-4,7H2,1-2H3
- InChI Key： QFMJENDXNJEXIO-UHFFFAOYSA-N
- SMILES： CC(O)C(N)CCC

3-AMINOHEXAN-2-OL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-658852-1.0g	3-aminohexan-2-ol	859973-02-7	1.0g	$821.0	2023-03-11
Enamine	EN300-658852-2.5g	3-aminohexan-2-ol	859973-02-7	2.5g	$1701.0	2023-03-11
Enamine	EN300-658852-5.0g	3-aminohexan-2-ol	859973-02-7	5.0g	$2154.0	2023-03-11
Enamine	EN300-658852-10.0g	3-aminohexan-2-ol	859973-02-7	10.0g	$2708.0	2023-03-11

3-AMINOHEXAN-2-OL Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-AMINOHEXAN-2-OL

Comprehensive Overview of 3-AMINOHEXAN-2-OL (CAS No. 859973-02-7): Properties, Applications, and Industry Insights

3-AMINOHEXAN-2-OL (CAS No. 859973-02-7) is a chiral amino alcohol compound with significant relevance in pharmaceutical synthesis, agrochemicals, and specialty chemical industries. Its molecular structure, featuring both amino and hydroxyl functional groups, enables versatile reactivity, making it a valuable intermediate for asymmetric synthesis and drug development. The compound’s stereochemistry is particularly critical, as enantiopure forms are often required for bioactive applications.

In recent years, the demand for chiral building blocks like 3-AMINOHEXAN-2-OL has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers and manufacturers increasingly focus on atom-efficient routes to minimize waste, aligning with global trends such as the UN Sustainable Development Goals (SDGs). This compound’s potential in catalysis and bioconjugation further elevates its industrial importance.

From a technical perspective, 3-AMINOHEXAN-2-OL exhibits moderate water solubility and stability under neutral conditions, though precautions are necessary to prevent racemization during storage. Analytical methods like HPLC and NMR spectroscopy are routinely employed to verify purity and enantiomeric excess (ee), which are crucial for compliance with Good Manufacturing Practices (GMP) in pharmaceutical applications.

The compound’s role in peptide mimetics and small-molecule drugs has attracted attention in drug discovery. For instance, derivatives of 3-AMINOHEXAN-2-OL are explored as scaffolds for neurological therapeutics and anti-inflammatory agents, addressing prevalent health concerns like neurodegenerative diseases. These applications resonate with current healthcare trends, where personalized medicine and targeted drug delivery dominate research priorities.

In agrochemicals, 3-AMINOHEXAN-2-OL serves as a precursor for herbicides and plant growth regulators. Its chiral centers influence biological activity, emphasizing the need for enantioselective synthesis to optimize efficacy and reduce environmental impact. This aligns with the growing consumer demand for eco-friendly crop protection solutions.

From a commercial standpoint, suppliers of 3-AMINOHEXAN-2-OL must navigate regulatory compliance (e.g., REACH, FDA guidelines) and supply chain challenges. The compound’s niche status necessitates specialized logistics, including temperature-controlled storage to preserve stereochemical integrity. Market analysts note rising interest in custom synthesis services for such intermediates, reflecting broader shifts toward outsourced R&D in the chemical sector.

Emerging technologies like flow chemistry and enzyme-mediated synthesis are reshaping production methods for 3-AMINOHEXAN-2-OL, offering higher yields and reduced energy consumption. These innovations cater to industries prioritizing carbon footprint reduction—a key concern for ESG (Environmental, Social, Governance)-focused investors.

To address common queries from researchers: 3-AMINOHEXAN-2-OL is typically supplied as a white crystalline solid with purity ≥98%. Stability studies recommend storage at 2–8°C under inert atmosphere to prevent degradation. For synthetic applications, its pKa values (∼9.5 for the amino group) influence reaction conditions, necessitating careful pH control in aqueous media.

In summary, 3-AMINOHEXAN-2-OL (CAS No. 859973-02-7) exemplifies the intersection of chiral chemistry and industrial demand. Its applications span life sciences and materials, underpinned by rigorous quality control and sustainable practices. As innovation accelerates, this compound will likely remain pivotal in addressing complex global health and agricultural challenges.